4-{[2,6-Bis(4-nitrophenyl)-1,3,5,7-tetraoxo-1,2,3,5,6,7-hexahydropyrrolo[3,4-f]isoindol-4-yl]carbonyl}benzoic acid

• Molecular Formula: C30H14N4O11
• Molecular Weight: 606.5 g/mol
• IUPAC Name: 4-[2,6-bis(4-nitrophenyl)-1,3,5,7-tetraoxopyrrolo[3,4-f]isoindole-8-carbonyl]benzoic acid
• InChI: InChI=1S/C30H14N4O11/c35-25(14-1-3-15(4-2-14)30(40)41)24-22-20(26(36)31(28(22)38)16-5-9-18(10-6-16)33(42)43)13-21-23(24)29(39)32(27(21)37)17-7-11-19(12-8-17)34(44)45/h1-13H,(H,40,41)
• InChI Key: OZABTFWOAAAYPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C3C(=CC4=C2C(=O)N(C4=O)C5=CC=C(C=C5)[N+](=O)[O-])C(=O)N(C3=O)C6=CC=C(C=C6)[N+](=O)[O-])C(=O)O

Description

4-{[2,6-Bis(4-nitrophenyl)-1,3,5,7-tetraoxo-1,2,3,5,6,7-hexahydropyrrolo[3,4-f]isoindol-4-yl]carbonyl}benzoic acid is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound is characterized by its multiple nitrophenyl groups and a tetraoxo-hexahydropyrroloisoindole core, making it a subject of interest in synthetic organic chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[2,6-Bis(4-nitrophenyl)-1,3,5,7-tetraoxo-1,2,3,5,6,7-hexahydropyrrolo[3,4-f]isoindol-4-yl]carbonyl}benzoic acid typically involves multi-step organic reactions. One common approach includes the following steps:

Formation of the Tetraoxo-Hexahydropyrroloisoindole Core: This step involves the cyclization of appropriate precursors under controlled conditions, often using strong acids or bases as catalysts.

Introduction of Nitrophenyl Groups: The nitrophenyl groups are introduced through nitration reactions, where the core structure is treated with nitrating agents such as nitric acid or a mixture of nitric and sulfuric acids.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

4-{[2,6-Bis(4-nitrophenyl)-1,3,5,7-tetraoxo-1,2,3,5,6,7-hexahydropyrrolo[3,4-f]isoindol-4-yl]carbonyl}benzoic acid can undergo various chemical reactions, including:

Oxidation: The nitrophenyl groups can be further oxidized to form nitro derivatives.

Reduction: Reduction of the nitro groups can yield amino derivatives, which can be further functionalized.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride are often used.

Substitution: Electrophilic substitution reactions typically use reagents like halogens (chlorine, bromine) and Lewis acids (aluminum chloride).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro groups can yield diamino derivatives, while substitution reactions can introduce halogenated or alkylated groups onto the aromatic rings.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of novel materials with specific properties, such as enhanced thermal stability or electronic characteristics.

Biology

In biological research, derivatives of this compound are studied for their potential as enzyme inhibitors or as probes for studying biochemical pathways. The nitrophenyl groups can interact with various biological targets, making it useful in drug discovery and development.

Medicine

In medicine, this compound and its derivatives are explored for their potential therapeutic applications. For instance, the nitrophenyl groups can be modified to create compounds with anti-inflammatory or anticancer properties.

Industry

In industrial applications, this compound is used in the development of advanced materials, such as polymers and coatings. Its stability and reactivity make it suitable for creating materials with specific mechanical or chemical properties.

Mechanism of Action

The mechanism by which 4-{[2,6-Bis(4-nitrophenyl)-1,3,5,7-tetraoxo-1,2,3,5,6,7-hexahydropyrrolo[3,4-f]isoindol-4-yl]carbonyl}benzoic acid exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The nitrophenyl groups can participate in redox reactions, affecting cellular processes. In materials science, its structural features contribute to the properties of the resulting materials, such as increased rigidity or thermal resistance.

Comparison with Similar Compounds

Similar Compounds

Bis(4-nitrophenyl) carbonate: Used in peptide synthesis and as a reagent for creating activated esters.

4-Nitrophenyl chloroformate: A coupling agent in the synthesis of ureas, carbamates, and carbonates.

N,N′-Disuccinimidyl carbonate: Used in the preparation of symmetrical and unsymmetrical ureas.

Uniqueness

4-{[2,6-Bis(4-nitrophenyl)-1,3,5,7-tetraoxo-1,2,3,5,6,7-hexahydropyrrolo[3,4-f]isoindol-4-yl]carbonyl}benzoic acid stands out due to its complex structure, which combines multiple functional groups in a single molecule. This complexity allows for a wide range of chemical modifications and applications, making it a versatile compound in both research and industrial settings.